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Compound of Interest

Compound Name: Tris(4-methoxyphenyl)phosphine

Cat. No.: B1294419

An In-depth Technical Guide to Tris(4-methoxyphenyl)phosphine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tris(4-
methoxyphenyl)phosphine, a crucial organophosphorus compound in modern synthetic
chemistry. It details its chemical and physical properties, outlines a key experimental
application, and illustrates its role in a fundamental catalytic cycle. This document is intended to
serve as a valuable resource for professionals in research, drug development, and academia
who utilize advanced organic synthesis techniques.

Core Chemical and Physical Properties

Tris(4-methoxyphenyl)phosphine, also known as tris(p-anisyl)phosphine, is a white, solid,
air-stable phosphine ligand.[1][2] Its electron-rich nature, stemming from the methoxy groups
on the phenyl rings, makes it a highly effective ligand in various transition metal-catalyzed
reactions. The compound is generally insoluble in water but shows good solubility in a range of
organic solvents, facilitating its use in solution-phase chemistry.

Table 1: Quantitative Data for Tris(4-
methoxyphenyl)phosphine
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Property Value Citations
Molecular Weight 352.36 g/mol [1112][3]
352.37 g/mol [4]

352.4 g/mol

Molecular Formula C21H2103P [2][4]
CAS Number 855-38-9 [1][4]
Appearance White solid/crystals [2]
Melting Point 131-134 °C [1][2]
Purity Assays >97.0% (T) [4]

95% [1]

98%-+ [2]

Linear Formula (CH30Ce6H4)3P [11[2]

Applications in Homogeneous Catalysis

The primary application of tris(4-methoxyphenyl)phosphine is as a ligand in homogeneous

catalysis, particularly in palladium-catalyzed cross-coupling reactions. These reactions are

fundamental tools for the formation of carbon-carbon and carbon-heteroatom bonds, which are
critical steps in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[5] Its
utility extends to several named reactions, including the Suzuki-Miyaura, Heck, and Buchwald-
Hartwig couplings. The electron-rich character of the ligand enhances the catalytic activity of
the metal center, enabling reactions to proceed with high efficiency and selectivity under milder
conditions.

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling

The following is a representative protocol for a Suzuki-Miyaura cross-coupling reaction where
tris(4-methoxyphenyl)phosphine can be employed as the phosphine ligand (L). This reaction
couples an aryl halide with an arylboronic acid to form a biaryl structure.
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Objective: To synthesize a biaryl compound via a palladium-catalyzed Suzuki-Miyaura coupling
reaction.

Materials:

e Aryl halide (e.g., 4-bromoacetophenone, 1.0 mmol)
 Arylboronic acid (e.g., Phenylboronic acid, 1.5 mmol)

o Palladium(ll) acetate [Pd(OACc)z] (1-2 mol%)

o Tris(4-methoxyphenyl)phosphine (2-4 mol% as Ligand)
e Base (e.g., Potassium phosphate, KsPOas, 2.0 mmol)

e Solvent system: Toluene (5 mL) and Water (1 mL)
 Internal standard (e.g., hexadecane) for GC analysis
Procedure:

o To areaction vessel equipped with a magnetic stir bar and a reflux condenser, add the aryl
halide (1.0 mmol), arylboronic acid (1.5 mmol), and the base (2.0 mmol).

¢ Add the palladium catalyst, Pd(OAc)z, and the tris(4-methoxyphenyl)phosphine ligand.

e The vessel is sealed with a rubber septum, and the atmosphere is replaced with an inert gas
(e.g., nitrogen or argon) by evacuating and backfilling three times.

o Add the degassed solvents (toluene and water) via syringe.

o Heat the resulting mixture to the desired reaction temperature (e.g., 100 °C) and stir
vigorously for the required time (typically 1-24 hours).[6]

o Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

e Upon completion, cool the reaction mixture to room temperature.
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o Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). The organic
phases are combined and dried over anhydrous magnesium sulfate (MgSOa).[6]

« Filter the mixture and concentrate the solvent under reduced pressure to yield the crude
product.

 Purify the crude product by column chromatography on silica gel to isolate the desired biaryl
compound.[6]

Visualization of Catalytic Mechanism

The Suzuki-Miyaura reaction proceeds through a well-defined catalytic cycle. Tris(4-
methoxyphenyl)phosphine (represented as 'L’ in the diagram) plays a crucial role by
stabilizing the palladium catalyst and modulating its reactivity throughout the cycle's key steps:
oxidative addition, transmetalation, and reductive elimination.

Suzuki-Miyaura Catalytic Cycle
Biaryl Product (R*-R2)

* Aryl Halide (Ri-X)

Pd(0)L2
(Active Catalyst)

Reductive Elimination

RI-Pd(Il)L2-X
(QEECED)]

Boronic Acid (R>-B(OR)2) | Transmetalation R-Pd(ll)L2-R2
(R?-B(OR)2 + Base) (Intermediate)

Oxidative Addition
(R*-X)

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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